Cas no 2320468-38-8 (4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide)
4-(Thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide is a structurally unique compound featuring a 1,4-diazepane core modified with a thiolane moiety and a trifluoromethylphenyl carboxamide group. This configuration imparts distinct physicochemical properties, including enhanced lipophilicity and potential metabolic stability due to the trifluoromethyl group. The thiolan-3-yl substitution may contribute to conformational flexibility, influencing binding interactions in biological systems. Such characteristics make it a promising candidate for medicinal chemistry research, particularly in targeting central nervous system (CNS) receptors or enzymes where rigidity and lipophilicity are critical. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship (SAR) studies in drug discovery applications.
![4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide structure](https://ossimg.kuujia.com/scimg/2320500/2320468-38-8x500.png)
2320468-38-8 structure
Product Name:4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide
CAS No:2320468-38-8
MF:C17H22F3N3OS
MW:373.436293125153
CID:5339864
Update Time:2025-05-20
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(tetrahydrothiophen-3-yl)-N-(4-(trifluoromethyl)phenyl)-1,4-diazepane-1-carboxamide
- 4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide
-
- Inchi： 1S/C17H22F3N3OS/c18-17(19,20)13-2-4-14(5-3-13)21-16(24)23-8-1-7-22(9-10-23)15-6-11-25-12-15/h2-5,15H,1,6-12H2,(H,21,24)
- InChI Key： XHRVUIIRYWIGGD-UHFFFAOYSA-N
- SMILES： S1CCC(C1)N1CCN(C(NC2C=CC(C(F)(F)F)=CC=2)=O)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 455
- XLogP3: 3
- Topological Polar Surface Area: 60.9
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6556-6600-2μmol |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-5μmol |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-10μmol |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-20μmol |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-1mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-2mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-3mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-4mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-5mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-10mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 10mg |
$79.0 | 2023-09-08 |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2320468-38-8 (4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
